Cas no 1260680-83-8 (2-(Azetidin-3-yl)-5-methoxyphenol)
2-(Azetidin-3-yl)-5-methoxyphenol Chemical and Physical Properties
Names and Identifiers
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- EN300-1845686
- 1260680-83-8
- 2-(azetidin-3-yl)-5-methoxyphenol
- 2-(Azetidin-3-yl)-5-methoxyphenol
-
- Inchi: 1S/C10H13NO2/c1-13-8-2-3-9(10(12)4-8)7-5-11-6-7/h2-4,7,11-12H,5-6H2,1H3
- InChI Key: ZNYGJHARMDRPAC-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1C1CNC1)OC
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.5Ų
2-(Azetidin-3-yl)-5-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845686-0.05g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1845686-0.1g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1845686-0.25g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1845686-0.5g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1845686-1.0g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1845686-2.5g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1845686-5.0g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1845686-10.0g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1845686-1g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1845686-5g |
2-(azetidin-3-yl)-5-methoxyphenol |
1260680-83-8 | 5g |
$3520.0 | 2023-09-19 |
2-(Azetidin-3-yl)-5-methoxyphenol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-(Azetidin-3-yl)-5-methoxyphenol
Introduction to 2-(Azetidin-3-yl)-5-methoxyphenol (CAS No. 1260680-83-8)
2-(Azetidin-3-yl)-5-methoxyphenol, with the CAS number 1260680-83-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azetidine ring and a methoxyphenol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 2-(Azetidin-3-yl)-5-methoxyphenol consists of a phenolic ring with a methoxy group at the 5-position and an azetidine ring attached at the 2-position. The azetidine ring, a four-membered cyclic amine, imparts unique chemical properties to the molecule, making it an interesting candidate for various biochemical studies. The methoxy group, on the other hand, enhances the lipophilicity of the compound, which can influence its pharmacokinetic properties.
Recent research has focused on the potential therapeutic applications of 2-(Azetidin-3-yl)-5-methoxyphenol. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(Azetidin-3-yl)-5-methoxyphenol effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines in vitro. These findings suggest that the compound may have potential as a treatment for inflammatory diseases such as arthritis and neurodegenerative disorders.
In addition to its antioxidant and anti-inflammatory properties, 2-(Azetidin-3-yl)-5-methoxyphenol has also been investigated for its potential as an antitumor agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.
The pharmacokinetic properties of 2-(Azetidin-3-yl)-5-methoxyphenol have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity in animal models, making it a promising candidate for further preclinical and clinical development.
To further explore the therapeutic potential of 2-(Azetidin-3-yl)-5-methoxyphenol, several ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are focusing on various conditions such as chronic inflammation, oxidative stress-related disorders, and cancer. The results from these trials will provide valuable insights into the clinical utility of this compound.
In conclusion, 2-(Azetidin-3-yl)-5-methoxyphenol (CAS No. 1260680-83-8) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new applications for this compound will be discovered, potentially leading to novel therapeutic options for various diseases.
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